![molecular formula C13H15F3N2O3S B2957689 2-(4-(cyclopropanesulfonamido)phenyl)-N-(2,2,2-trifluoroethyl)acetamide CAS No. 1235075-15-6](/img/structure/B2957689.png)
2-(4-(cyclopropanesulfonamido)phenyl)-N-(2,2,2-trifluoroethyl)acetamide
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Overview
Description
Chemical Reactions Analysis
The chemical reactions involving this compound would depend on its specific structure and the conditions under which the reactions are carried out. The phenyl ring and the trifluoroethyl group could potentially undergo a variety of reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and reactivity, would be determined by its specific structure .Scientific Research Applications
Antimicrobial Agent Synthesis
Research has explored the synthesis of new heterocyclic compounds incorporating sulfamoyl moieties, aiming for application as antimicrobial agents. These compounds demonstrate promising antibacterial and antifungal activities, highlighting the potential of sulfonamide-based compounds in developing new antimicrobial treatments (Darwish et al., 2014).
Catalysis in Organic Synthesis
Sulfonamides have been utilized as novel terminators in cationic cyclisations, facilitating the efficient formation of polycyclic systems. This application is crucial for synthesizing complex organic structures, demonstrating the versatility of sulfonamide compounds in organic synthesis (Haskins & Knight, 2002).
Material Science and Imaging
Sulfonamide derivatives have been applied in material science, particularly in pH imaging using hyperpolarized (13)C magnetic resonance spectroscopy. This application underscores the potential of sulfonamide compounds in developing advanced imaging techniques (Flavell et al., 2015).
Electrochemical Properties
The electrochemical properties of room temperature ionic liquids based on asymmetric amide anions derived from sulfonamide compounds have been studied for their potential use as lithium battery electrolytes. This research highlights the relevance of sulfonamide-based compounds in energy storage technologies (Matsumoto et al., 2005).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
2-[4-(cyclopropylsulfonylamino)phenyl]-N-(2,2,2-trifluoroethyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15F3N2O3S/c14-13(15,16)8-17-12(19)7-9-1-3-10(4-2-9)18-22(20,21)11-5-6-11/h1-4,11,18H,5-8H2,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QBDXFUHYPPRKGT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1S(=O)(=O)NC2=CC=C(C=C2)CC(=O)NCC(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15F3N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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